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The Rubromycin Family and Biosynthesis
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Compound Focus: Collinomycin

CAS No.: 27267-69-2

Cat. No.: S524187

Collinomycin is part of the rubromycin family of aromatic polyketides [1] [2]. These compounds are
derived from a single C26 polyketide chain and are characterized by an unusual bisbenzannulated [5,6]-

spiroketal system [1].

The structural diversity within this family arises from tailoring steps, particularly enzymatic redox reactions,
that modify the oxidation states of the core structure [1]. Collinemycin has been referred to as a-rubromycin

in later literature [3] [1]. The diagram below outlines the relationship within the rubromycin family.
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Biological Activity of Related Compounds

While direct data on Collinomycin is sparse, its structural analogs, particularly B-rubromycin and y-
rubromycin, have been more extensively studied and show significant bioactivity [3] [1] [4]. The following

table compares the activities of key rubromycins.

. . Molecular Molecular Weight
Compound Reported Bioactivities
Formula (g/mol)
B-Rubromycin Antimicrobial, Anticancer, Enzyme C27H20012 [1] 536.4450 [1]
Inhibition [1]
y-Rubromycin Antimicrobial, Anticancer, Enzyme C26H18012 [1] 522.4180 [1]
Inhibition [1]
Heliquinomycin  Antimicrobial, Anticancer, Enzyme Cs3H30017 [1] 698.5860 [1]
Inhibition [1]

One study identified B-rubromycin as a potent, stage-specific inhibitor of cyst germination in the oomycete
plant pathogen Phytophthora infestans (ICso = 19.8 pg/L), with further genetic analysis suggesting it acts by

stimulating the expression of a RIO kinase-like gene involved in development [3].

Research and Development Insights

Research on complex natural products like Ceollinomycin involves specific methodologies. Genetic
engineering of the biosynthetic pathway in Streptomyces has been used to produce novel analogues such as

collinone, which also shows antibacterial activity [2].

For researchers, key steps in the isolation and identification process from actinomycetes are shown below.

© 2026 Smolecule. All rights reserved. 2/4 Tech Support


https://www.smolecule.com/products/s524187?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7749174/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11611039/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11490992/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11611039/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11611039/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11611039/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11611039/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11611039/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11611039/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11611039/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11611039/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11611039/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7749174/
https://www.smolecule.com/products/s524187?utm_src=pdf-body
https://www.jstage.jst.go.jp/article/antibiotics1968/54/3/54_3_239/_article
https://www.smolecule.com/products/s524187?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Click to download full resolution via product page

Research Recommendations

e Explore Broader Literature: Search for scientific literature on "a-rubromycin” and the broader
"rubromycin” family, as these terms may yield more current research than "Collinomycin".

¢ Leverage Genomic Data: Utilize genome mining to identify biosynthetic gene clusters (BGCs) in
actinomycetes that are homologous to the known rubromycin BGC, which can help discover new
derivatives [1] [4].

e Apply OSMAC Approach: Use "One Strain Many Compounds" (OSMAC) strategies by varying
cultivation conditions (media, temperature, aeration) to potentially activate silent gene clusters and
induce the production of rubromycin-type compounds [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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